Copper iodate

Specification

• CAS No.: 13454-89-2
• Molecular Formula: CuHIO3
• Molecular Weight: 239.46 g/mol
• IUPAC Name: copper;iodic acid
• Standard InChI: InChI=1S/Cu.HIO3/c;2-1(3)4/h;(H,2,3,4)
• Standard InChI Key: UVQCUIYQFLUFSO-UHFFFAOYSA-N
• SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[Cu+2]
• Canonical SMILES: OI(=O)=O.[Cu]

Introduction

Chemical Composition and Structure

Copper iodate, scientifically known as Copper(II) iodate, is an inorganic salt with distinct chemical properties. Its comprehensive chemical identity is characterized by several important parameters that define its behavior in various chemical reactions and applications.

Compound Formula	CuI₂O₆
Alternative Names	Cupric Iodate, Copper diiodate, Copper(II) iodate
CAS Number	13454-89-2
Molecular Weight	413.35 g/mol
Linear Formula	CuI₂O₆
Exact Mass	412.708025
Monoisotopic Mass	412.708008 Da
The chemical structure of copper iodate consists of one copper(II) ion coordinated with two iodate anions (IO₃⁻). The iodate groups provide the compound with its characteristic reactivity and solubility properties. The copper exists in the +2 oxidation state, which is significant for its chemical behavior and applications in catalysis and other chemical processes.

Physical Properties

The physical characteristics of copper iodate determine its handling requirements and potential applications across various fields. These properties have been well-documented through experimental analysis and standardized testing procedures.

Property	Value
Appearance	Green powder
Density	5.09-5.241 g/cm³
Melting Point	Decomposes upon heating
Boiling Point	Not applicable (decomposes)
Solubility in Water	1.36 g/L
Color	Green
Physical Form	Powder
Copper iodate appears as a green powder at room temperature. Unlike many inorganic salts, it does not exhibit a defined melting point, as it undergoes decomposition when heated. This thermal behavior is important to consider when processing or utilizing the compound in high-temperature applications.

Solubility and Equilibrium Properties

The dissolution behavior of copper iodate in aqueous solutions follows specific equilibrium principles that are critical for understanding its behavior in solution-based applications and analytical procedures.
Copper(II) iodate dissolves in water according to the following dissolution equilibrium:
Cu(IO₃)₂(s) → Cu²⁺(aq) + 2IO₃⁻(aq)
The solubility product constant (Ksp) for copper iodate has been experimentally determined through various analytical methods. For instance, using the measured molar solubility of 2.7 × 10⁻³ mol/L at 25°C, the Ksp value can be calculated as follows:
For the equilibrium Cu(IO₃)₂(s) ⇌ Cu²⁺(aq) + 2IO₃⁻(aq):

• [Cu²⁺] = 2.7 × 10⁻³ M

• [IO₃⁻] = 2 × 2.7 × 10⁻³ = 5.4 × 10⁻³ M

• Ksp = [Cu²⁺][IO₃⁻]² = (2.7 × 10⁻³)(5.4 × 10⁻³)² ≈ 7.9 × 10⁻⁸
  This relatively low Ksp value indicates that copper iodate has limited solubility in water, which affects its behavior in aqueous systems and its potential applications in solution-based processes.

Synthesis Methods

Several methods exist for the preparation of copper iodate, each with specific advantages depending on the intended application and desired purity level. These synthesis routes have been established through extensive research and practical experimentation.

General Preparation Methods

Copper iodate can be synthesized through precipitation reactions involving copper(II) salts and iodate sources. The typical reaction involves combining soluble copper(II) salts with soluble iodate compounds to form the less soluble copper iodate precipitate.
A common laboratory preparation method involves the reaction between copper(II) sulfate and potassium iodate or sodium iodate in aqueous solution:
CuSO₄(aq) + 2KIO₃(aq) → Cu(IO₃)₂(s) + K₂SO₄(aq)
The resulting precipitate can be isolated by filtration, washed to remove soluble impurities, and dried to obtain the pure compound. Different grades of purity can be achieved depending on the starting materials and purification techniques employed.

Available Product Grades and Specifications

Copper iodate is commercially available in various grades, each suitable for specific applications ranging from research to industrial uses. The purity levels and specifications are standardized to ensure consistency across different batches and suppliers.

Product Grade	Purity	Description
(2N) Copper Iodate	99%	General laboratory use
(3N) Copper Iodate	99.9%	Research and analytical applications
(4N) Copper Iodate	99.99%	High-purity applications
(5N) Copper Iodate	99.999%	Advanced research and specialized applications
Each grade is typically characterized by specific analytical parameters such as trace metal content, particle size distribution, and moisture content. These specifications ensure that the material meets the requirements for its intended application.

Applications

Copper iodate finds application in various fields due to its unique chemical and physical properties. Its uses span several industries and research areas where its specific characteristics provide advantages over alternative compounds.

Pharmaceutical Applications

One of the primary applications of copper iodate is as an intermediate in pharmaceutical synthesis. Its chemical properties make it valuable for specific reaction pathways in the production of pharmaceutical compounds. The controlled reactivity of the iodate groups, combined with the catalytic properties of copper, enables selective transformations that are important in drug synthesis.

Research Applications

In laboratory settings, copper iodate serves as a model compound for studying coordination chemistry, solubility equilibria, and gravimetric analysis techniques. Its well-defined chemical behavior makes it useful for educational purposes, particularly in teaching analytical chemistry principles and techniques.

Industrial Applications

The industrial applications of copper iodate include its use as a catalyst, a precursor for other copper compounds, and a reactant in specialized chemical processes. Its moderate water solubility and thermal decomposition properties influence how it is utilized in various industrial settings.

Hazard Category	Classification
Oxidizer	H272
Skin Irritation	H315
Eye Irritation	H319
Specific Target Organ Toxicity (Single Exposure)	H335
These classifications indicate that copper iodate may intensify fire as it is an oxidizer, and it can cause irritation to skin, eyes, and respiratory system upon contact or inhalation.

Analytical Methods for Characterization

Various analytical techniques are employed to characterize copper iodate and assess its purity and properties for research and quality control purposes. These methods provide valuable data for understanding the compound's behavior and ensuring its suitability for specific applications.
Common analytical approaches include:

• Spectroscopic methods (UV-Vis, IR) for structural characterization

• X-ray diffraction for crystallographic analysis

• Thermogravimetric analysis for thermal stability assessment

• Elemental analysis for composition verification

• Solubility measurements for equilibrium studies These analytical methods enable researchers and quality control professionals to verify the identity, purity, and properties of copper iodate samples, ensuring consistency and reliability in its applications.